Cas no 1286728-35-5 (N'-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-N-(2,2,2-trifluoroethyl)ethanediamide)

• Product Name: N'-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-N-(2,2,2-trifluoroethyl)ethanediamide
• CAS No: 1286728-35-5
• MF: C₁₈H₂₄F₃N₃O₂S
• MW: 403.462273597717
• CID: 6603284
• PubChem ID: 49755261
• Update Time: 2025-10-23

N'-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-N-(2,2,2-trifluoroethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-N-(2,2,2-trifluoroethyl)ethanediamide
• N-[[1-[(2-methylsulfanylphenyl)methyl]piperidin-4-yl]methyl]-N'-(2,2,2-trifluoroethyl)oxamide
• Ethanediamide, N1-[[1-[[2-(methylthio)phenyl]methyl]-4-piperidinyl]methyl]-N2-(2,2,2-trifluoroethyl)-
• VU0531833-1
• 1286728-35-5
• N1-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)-N2-(2,2,2-trifluoroethyl)oxalamide
• AKOS024531802
• F6089-8671
• N'-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]-N-(2,2,2-trifluoroethyl)ethanediamide

• Inchi： 1S/C18H24F3N3O2S/c1-27-15-5-3-2-4-14(15)11-24-8-6-13(7-9-24)10-22-16(25)17(26)23-12-18(19,20)21/h2-5,13H,6-12H2,1H3,(H,22,25)(H,23,26)
• InChI Key： HJKWTRAPYZLDBX-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(CC2=CC=CC=C2SC)CC1)(=O)C(NCC(F)(F)F)=O

Computed Properties

• Exact Mass: 403.15413268g/mol
• Monoisotopic Mass: 403.15413268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 86.7Ų

Additional information on N'-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-N-(2,2,2-trifluoroethyl)ethanediamide

Introduction to N'-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-N-(2,2,2-trifluoroethyl)ethanediamide (CAS No. 1286728-35-5)

N'-(1-{2-(methylsulfanyl)phenylmethyl}-piperidin-4-yl)methyl-N-(2,2,2-trifluoroethyl)ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 1286728-35-5, represents a unique molecular architecture that combines a piperidine core with functional groups that are highly relevant to modern medicinal chemistry.

The structural features of this molecule make it particularly interesting for its potential applications in the design of novel therapeutic agents. The presence of a methylsulfanyl group on the phenyl ring and a trifluoroethyl side chain introduces specific electronic and steric properties that can influence its interactions with biological targets. These characteristics are crucial in the development of drugs that require precise binding affinity and selectivity.

In recent years, there has been a growing interest in the use of piperidine derivatives as pharmacophores in drug discovery. Piperidines are known for their ability to enhance solubility, improve metabolic stability, and modulate receptor binding affinity. The compound in question incorporates a piperidine ring at its core, which is further substituted with a methylsulfanylphenylmethyl group. This substitution pattern not only contributes to the molecule's overall complexity but also opens up possibilities for diverse biological activities.

The trifluoroethyl group is another key feature of this compound that deserves special attention. Fluorine atoms are frequently introduced into drug molecules due to their ability to modulate pharmacokinetic properties such as lipophilicity, metabolic stability, and binding affinity. The trifluoroethyl group, in particular, can enhance the metabolic resistance of a drug molecule by reducing its susceptibility to enzymatic degradation. This property is highly valuable in the development of long-acting pharmaceutical agents.

Recent studies have highlighted the potential of N'-(1-{2-(methylsulfanyl)phenylmethyl}-piperidin-4-yl)methyl-N-(2,2,2-trifluoroethyl)ethanediamide as a lead compound for further medicinal chemistry exploration. Researchers have been investigating its interactions with various biological targets, including enzymes and receptors that are implicated in human diseases. The compound's unique structural features make it a promising candidate for developing novel therapeutic strategies.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the methylsulfanyl group and the piperidin-4-yl moiety necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule.

In addition to its potential therapeutic applications, N'-(1-{2-(methylsulfanyl)phenylmethyl}-piperidin-4-yl)methyl-N-(2,2,2-trifluoroethyl)ethanediamide has also been studied for its role in chemical biology research. Its unique structural features make it a valuable tool for understanding the mechanisms of various biological processes. By investigating how this compound interacts with biological targets, scientists can gain insights into disease pathways and develop more effective treatments.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new applications. As our understanding of molecular interactions continues to evolve, compounds like N'-(1-{2-(methylsulfanyl)phenylmethyl}-piperidin-4-yl)methyl-N-(2,2,2-trifluoroethyl)ethanediamide are expected to play a significant role in the development of next-generation pharmaceutical agents.